molecular formula C20H6Br2N2Na2O9 B8057584 C.I. Acid Red 91 CAS No. 134829-78-0

C.I. Acid Red 91

Cat. No. B8057584
CAS RN: 134829-78-0
M. Wt: 624.1 g/mol
InChI Key: QGAYMQGSQUXCQO-UHFFFAOYSA-L
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Description

Eosin b is an organic sodium salt which is the disodium salt of eosin b diphenol. It has a role as a fluorescent dye and a histological dye. It contains an eosin b(2-).
A red fluorescein dye used as a histologic stain. It may be cytotoxic, mutagenic, and inhibit certain mitochondrial functions.

Scientific Research Applications

  • Electrochemical Treatment : C.I. Acid Red 2, a similar dye, was efficiently decolorized through electrocoagulation and electrooxidation, suggesting potential applications in wastewater treatment (Zhang et al., 2009).

  • Molecular Docking Study : C.I. Acid Red 73, structurally similar to C.I. Acid Red 91, showed potential DNA binding properties, highlighting its possible implications in toxicology studies (Guo, Yue, & Gao, 2011).

  • Optimization of Dye Removal : The removal of C.I. Acid Red 14 azo dye through electrocoagulation was optimized using response surface methodology, which can be relevant for industrial applications (Aleboyeh, Daneshvar, & Kasiri, 2008).

  • Adsorption and Coagulation : Studies on C.I. Acid Red 88, another azo dye, demonstrated its color removal from aqueous solutions using adsorption and chemical coagulation techniques, which can be applied to C.I. Acid Red 91 (Mohan, Sailaja, Srimurali, & Karthikeyan, 1998).

  • Electrical Properties : The study on C.I. Acid Red 2 mixed with fullerene and its effects on the electrical properties of a liquid crystal could be relevant for electronic applications (Okutan, San, Köysal, & Şentürk, 2010).

  • Electrochemical Reduction : C.I. Acid Red 18's electrochemical reduction was explored for its analytical applications, such as in the determination of the dye in soft drinks (Song, 2010).

  • Advanced Fenton Process : The degradation of C.I. Acid Red 73 by the advanced Fenton process, involving zero-valent iron and hydrogen peroxide, was studied, indicating its application in pollutant degradation (Fu, Wang, & Tang, 2010).

  • Nanofiltration : A study on the nanofiltration of highly concentrated C.I. Acid Black 210 dye solution suggests potential applications in water treatment processes (Zahrim & Hilal, 2013).

  • Fluorescence and Circular Dichroism : The interaction of C.I. Acid Red 2 with human serum albumin, using fluorescence and circular dichroism techniques, has implications for understanding the dye's biological interactions (Peng, Ding, & Xie, 2016).

  • Carcinogenesis Studies : The toxicology and carcinogenesis studies of C.I. Acid Red 114 in rats, a related dye, provide insights into the potential health impacts of azo dyes like C.I. Acid Red 91 (National Toxicology Program, 1991).

properties

IUPAC Name

disodium;4',5'-dibromo-2',7'-dinitro-3-oxospiro[2-benzofuran-1,9'-xanthene]-3',6'-diolate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H8Br2N2O9.2Na/c21-13-15(25)11(23(28)29)5-9-17(13)32-18-10(6-12(24(30)31)16(26)14(18)22)20(9)8-4-2-1-3-7(8)19(27)33-20;;/h1-6,25-26H;;/q;2*+1/p-2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QGAYMQGSQUXCQO-UHFFFAOYSA-L
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C(=O)OC23C4=CC(=C(C(=C4OC5=C(C(=C(C=C35)[N+](=O)[O-])[O-])Br)Br)[O-])[N+](=O)[O-].[Na+].[Na+]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H6Br2N2Na2O9
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00928770
Record name Disodium 4',5'-dibromo-2',7'-dinitro-3-oxo-3H-spiro[2-benzofuran-1,9'-xanthene]-3',6'-bis(olate)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00928770
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

624.1 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

548-24-3, 134829-78-0
Record name Eosin B
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000548243
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Disodium 4',5'-dibromo-2',7'-dinitro-3-oxo-3H-spiro[2-benzofuran-1,9'-xanthene]-3',6'-bis(olate)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00928770
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-(4,5-dibromo-3,6-dihydroxy-2,7-dinitroxanthen-9-yl)-benzoic acid, disodium salt
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.008.131
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.
Record name EOSIN B
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/OMS4XQD1T0
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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